Cas no 113738-79-7 (Olean-12-en-28-oicacid, 3,7-dioxo- (9CI))

• Product Name: Olean-12-en-28-oicacid, 3,7-dioxo- (9CI)
• CAS No: 113738-79-7
• MF: C₃₀H₄₄O₄
• MW: 468.667969703674
• CID: 216583
• Update Time: 2024-03-01

Olean-12-en-28-oicacid, 3,7-dioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3,7-dioxo- (9CI)
• Rubonicacid
• Olean-12-en-28-oic acid, 3,7-dioxo-

• Inchi： 1S/C30H44O4/c1-25(2)12-14-30(24(33)34)15-13-28(6)18(19(30)17-25)8-9-20-27(5)11-10-22(31)26(3,4)21(27)16-23(32)29(20,28)7/h8,19-21H,9-17H2,1-7H3,(H,33,34)/t19-,20+,21-,27+,28+,29-,30-/m0/s1
• InChI Key： JWHOQZUREKYPBY-GXSIQJSJSA-N
• SMILES： C1(=O)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3(C(=CC1)[C@]1([C@@](CC[C@](C1)(C)C)(C(O)=O)CC3)[H])C)(C)C(=O)C2)[H])(C)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Melting Point: 282-283 °C
• Boiling Point: 582.8±50.0 °C(Predicted)
• PSA: 52.54
• pka: 4.61±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids